Cas no 5448-16-8 (2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate)
5448-16-8 structure
Product Name:2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
CAS No:5448-16-8
MF:C11H15NO4
MW:225.241103410721
MDL:MFCD00030385
CID:386678
PubChem ID:226731
Update Time:2025-04-19
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
- 1H-Pyrrole-2,4-dicarboxylicacid, 3-methyl-, 2,4-diethyl ester
- 3-METHYL-1H-PYRROLE 2,4-DICARBOXYLIC ACID DIETHYL ESTER
- 3-Methyl-1H-pyrrole-2,4-dicarboxylic acid diethyl ester
- 2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate
- NSC17445
- 2,4-dicarbethoxy-3 methylpyrrole
- KJPYNVNXXUELAB-UHFFFAOYSA-N
- 2, 4-dicarbethoxy-3 methylpyrrole
- 7880AB
- PB14091
- SC-
- AS-37816
- AC-25053
- SCHEMBL1752519
- SY014678
- A7915
- AKOS015898824
- diethyl3-methyl-1H-pyrrole-2,4-dicarboxylate
- Diethyl 3-methylpyrrole-2,4-dicarboxylate
- DTXSID20280569
- C11H15NO4
- 5448-16-8
- CS-M1178
- MFCD00030385
- NSC-17445
- FT-0635722
- DB-052587
-
- MDL： MFCD00030385
- Inchi： 1S/C11H15NO4/c1-4-15-10(13)8-6-12-9(7(8)3)11(14)16-5-2/h6,12H,4-5H2,1-3H3
- InChI Key： KJPYNVNXXUELAB-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C)C(C(=O)OCC)=CN1)=O
Computed Properties
- Exact Mass: 225.10000
- Monoisotopic Mass: 225.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.4
- XLogP3: 1.8
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.168
- Boiling Point: 364.712℃ at 760 mmHg
- Flash Point: 174.4°C
- Refractive Index: 1.516
- PSA: 68.39000
- LogP: 1.67650
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302;H317
- Warning Statement： P280;P305+P351+P338
- Storage Condition：Room temperature
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 61792-0.25/G |
DIETHYL 3-METHYL-1H-PYRROLE-2,4-DICARBOXYLATE |
5448-16-8 | 97% | 0.25g |
$85 | 2023-09-16 | |
| AstaTech | 61792-1/G |
DIETHYL 3-METHYL-1H-PYRROLE-2,4-DICARBOXYLATE |
5448-16-8 | 97% | 1g |
$190 | 2023-09-16 | |
| AstaTech | 61792-5/G |
DIETHYL 3-METHYL-1H-PYRROLE-2,4-DICARBOXYLATE |
5448-16-8 | 97% | 5g |
$735 | 2023-09-16 | |
| Chemenu | CM103868-250mg |
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
5448-16-8 | 95%+ | 250mg |
$89 | 2021-08-06 | |
| Chemenu | CM103868-1g |
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
5448-16-8 | 95%+ | 1g |
$215 | 2021-08-06 | |
| Chemenu | CM103868-5g |
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
5448-16-8 | 95%+ | 5g |
$751 | 2021-08-06 | |
| TRC | D680268-50mg |
Diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
5448-16-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D680268-100mg |
Diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
5448-16-8 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D680268-500mg |
Diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
5448-16-8 | 500mg |
$ 250.00 | 2022-06-05 | ||
| Alichem | A109005061-1g |
Diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate |
5448-16-8 | 97% | 1g |
$222.60 | 2023-09-01 |
2,4-diethyl 3-methyl-1H-pyrrole-2,4-dicarboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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